(1,2,3-Thiadiazol-5-yl)methanamine
Overview
Description
“(1,2,3-Thiadiazol-5-yl)methanamine” is a chemical compound with the CAS Number: 933700-83-5 . It has a molecular weight of 115.16 . The IUPAC name for this compound is 1,2,3-thiadiazol-5-ylmethanamine . The physical form of this compound is liquid .
Molecular Structure Analysis
The InChI code for “(1,2,3-Thiadiazol-5-yl)methanamine” is 1S/C3H5N3S/c4-1-3-2-5-6-7-3/h2H,1,4H2 . This code provides a specific description of the molecule’s structure.
Physical And Chemical Properties Analysis
“(1,2,3-Thiadiazol-5-yl)methanamine” has a molecular weight of 115.16 . It is a liquid at room temperature . The compound is stored at a temperature of 4 degrees Celsius .
Scientific Research Applications
Plant Cell and Tissue Culture
Thiadiazol-5-ylmethanamine has gained considerable attention in recent decades due to its efficient role in plant cell and tissue culture . It is considered the most suitable growth regulator for rapid and effective plant production in vitro .
Antimicrobial Activity
This compound has shown biological activity against bacteria, fungi, and biofilms . This makes it a potential candidate for the development of new antimicrobial agents.
Fighting Plant Pathogens
Thiadiazol-5-ylmethanamine has been studied for its potential use in fighting plant pathogens, particularly Xylella fastidiosa, a bacterium that has re-emerged as a global plant pathogen . This bacterium is responsible for the Olive Quick Decline Syndrome (OQDS), which affects olive trees in Italy .
Use in Agriculture
As a plant growth regulator, thiadiazol-5-ylmethanamine could have various applications in agriculture. For instance, it could be used to enhance the growth and productivity of various crops .
Potential Use in Pharmaceutical Industry
Given its antimicrobial properties, thiadiazol-5-ylmethanamine could potentially be used in the pharmaceutical industry for the development of new drugs .
Safety and Hazards
The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H312, H314, H332 . These statements indicate that the compound can be harmful if swallowed, in contact with skin, causes severe skin burns and eye damage, and can be harmful if inhaled .
Future Directions
Thidiazuron (TDZ), a diphenylurea (N-phenyl-1,2,3-thiadiazol-5-yl urea), has gained considerable attention in recent decades due to its efficient role in plant cell and tissue culture . It has been used as a growth regulator for rapid and effective plant production in vitro . Its biological activity against bacteria, fungi, and biofilms has also been described . The use of this low-cost compound to fight Olive Quick Decline Syndrome (OQDS) may be an intriguing idea .
properties
IUPAC Name |
thiadiazol-5-ylmethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5N3S/c4-1-3-2-5-6-7-3/h2H,1,4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIDMKIJGEOFDLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SN=N1)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
115.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1,2,3-Thiadiazol-5-yl)methanamine | |
CAS RN |
933700-83-5 |
Source
|
| Record name | (1,2,3-thiadiazol-5-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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